Cas no 1804893-24-0 (3-Chloro-2-phenylpyridine-6-sulfonyl chloride)

• Product Name: 3-Chloro-2-phenylpyridine-6-sulfonyl chloride
• CAS No: 1804893-24-0
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• CID: 4903256
• Update Time: 2025-05-23

3-Chloro-2-phenylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-phenylpyridine-6-sulfonyl chloride

• Inchi： 1S/C11H7Cl2NO2S/c12-9-6-7-10(17(13,15)16)14-11(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： FXRJFOJVANQEHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C1C=CC=CC=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-2-phenylpyridine-6-sulfonyl chloride

Research Brief on 3-Chloro-2-phenylpyridine-6-sulfonyl chloride (CAS: 1804893-24-0) in Chemical Biology and Pharmaceutical Applications

3-Chloro-2-phenylpyridine-6-sulfonyl chloride (CAS: 1804893-24-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role in facilitating efficient sulfonylation reactions, enabling the construction of complex molecular architectures with potential pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Chloro-2-phenylpyridine-6-sulfonyl chloride in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a key building block to introduce sulfonamide moieties that significantly enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for autoimmune disorders and B-cell malignancies.

In parallel research, scientists have explored the photophysical properties of derivatives synthesized from 1804893-24-0. A recent publication in ACS Medicinal Chemistry Letters described fluorescent probes developed using this scaffold, which demonstrated exceptional cell permeability and organelle-specific localization. These probes are being evaluated for real-time monitoring of drug-target interactions in live cells, representing a significant advancement in chemical biology tools for drug discovery.

The compound's stability and reactivity profile have also been systematically investigated. Computational chemistry studies published in early 2024 provided detailed insights into the electronic structure and reaction mechanisms of 3-Chloro-2-phenylpyridine-6-sulfonyl chloride. These findings have important implications for process chemistry optimization, particularly in scaling up production for preclinical development of candidate drugs incorporating this structural motif.

Emerging applications in PROTAC (Proteolysis Targeting Chimera) development have further expanded the significance of this compound. Recent patent filings indicate its incorporation into heterobifunctional molecules designed for targeted protein degradation. The unique spatial arrangement of the chlorine and sulfonyl chloride groups in 1804893-24-0 appears to facilitate optimal linker geometry in these sophisticated therapeutic agents.

Quality control and analytical method development for 3-Chloro-2-phenylpyridine-6-sulfonyl chloride have seen notable progress. A 2024 analytical chemistry study established robust HPLC-MS methods for purity assessment and impurity profiling, addressing previous challenges in characterizing this compound. These methodological advances are critical for ensuring reproducibility in research applications and meeting regulatory requirements for pharmaceutical development.

In conclusion, 3-Chloro-2-phenylpyridine-6-sulfonyl chloride (1804893-24-0) continues to demonstrate broad utility across multiple facets of chemical biology and drug discovery. Its unique chemical properties enable diverse applications ranging from small molecule therapeutics to advanced research tools. Ongoing research suggests this compound will remain an important building block in medicinal chemistry, with several derivatives currently in various stages of preclinical development.